N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[2-(2,2-dichlorocyclopropyl)phenyl]urea
• InChI: InChI=1S/C16H13Cl3N2O/c17-10-4-3-5-11(8-10)20-15(22)21-14-7-2-1-6-12(14)13-9-16(13,18)19/h1-8,13H,9H2,(H2,20,21,22)
• InChI Key: JXBPVIQHUPJJPQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(Cl)Cl)C2=CC=CC=C2NC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C16H13Cl3N2O
• Molecular Weight: 355.6 g/mol

Description

N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea, also known as DCDPU, is a synthetic chemical compound that has been widely studied in the field of medicinal chemistry due to its potential therapeutic applications. DCDPU belongs to the class of urea derivatives and has been found to exhibit a range of biological activities, including anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea is not fully understood. However, studies have shown that N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea inhibits the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation. By inhibiting PDE4, N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea reduces the production of pro-inflammatory cytokines and thereby exhibits anti-inflammatory activity. N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and physiological effects:
N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea has also been found to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea has been found to exhibit antimicrobial activity against Gram-positive bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea is its potential therapeutic applications in the treatment of inflammatory diseases and cancer. N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea has been found to exhibit anti-inflammatory and anti-cancer activity in vitro and in vivo. However, one of the limitations of N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea. One area of research is the development of more efficient synthesis methods for N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea. Another area of research is the investigation of the mechanism of action of N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea, particularly its anti-inflammatory and anti-cancer activity. Additionally, the potential use of N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea as an antimicrobial agent warrants further investigation.

Scientific Research Applications

N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea has also been found to possess anti-cancer activity by inducing apoptosis in cancer cells. Additionally, N-(3-chlorophenyl)-N'-[2-(2,2-dichlorocyclopropyl)phenyl]urea has been found to exhibit antimicrobial activity against Gram-positive bacteria.